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Compound of Interest

Compound Name: Holmium acetate

Cat. No.: B1630749 Get Quote

This document serves as a comprehensive guide for researchers, scientists, and professionals

in drug development, detailing the determination of the molar mass for holmium acetate
tetrahydrate. The following sections provide the chemical formula, a detailed breakdown of the

molar mass calculation, and a summary of the atomic masses of the constituent elements.

Chemical Formula
The chemical formula for holmium acetate tetrahydrate is Ho(CH₃COO)₃·4H₂O. This formula

indicates that one molecule of the compound consists of one holmium atom, three acetate

groups (CH₃COO), and four molecules of water of hydration.

Molar Mass Calculation
The molar mass of a compound is the sum of the atomic masses of all atoms in one molecule.

The calculation for holmium acetate tetrahydrate is performed by first determining the molar

mass of the anhydrous holmium acetate component and then adding the molar mass of the

four water molecules.

2.1. Molar Mass of Anhydrous Holmium Acetate (Ho(CH₃COO)₃)

The anhydrous portion consists of:

One Holmium (Ho) atom

Six Carbon (C) atoms (3 x 2)
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Nine Hydrogen (H) atoms (3 x 3)

Six Oxygen (O) atoms (3 x 2)

2.2. Molar Mass of Water of Hydration (4H₂O)

The water of hydration consists of:

Eight Hydrogen (H) atoms (4 x 2)

Four Oxygen (O) atoms (4 x 1)

2.3. Total Molar Mass

The total molar mass is the sum of the anhydrous part and the water of hydration.

Data Presentation: Atomic Masses and Molar Mass
Calculation
The quantitative data for the molar mass calculation is summarized in the tables below for

clarity and ease of comparison.

Table 1: Atomic Masses of Constituent Elements

Element Symbol Atomic Mass ( g/mol )

Holmium Ho 164.930

Carbon C 12.011

Hydrogen H 1.008

Oxygen O 15.999

Table 2: Molar Mass Calculation for Holmium Acetate Tetrahydrate (Ho(CH₃COO)₃·4H₂O)
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Component Element
Number of
Atoms

Atomic Mass (
g/mol )

Subtotal (
g/mol )

Anhydrous

Holmium Acetate
Holmium (Ho) 1 164.930 164.930

Carbon (C) 6 12.011 72.066

Hydrogen (H) 9 1.008 9.072

Oxygen (O) 6 15.999 95.994

Water of

Hydration
Hydrogen (H) 8 1.008 8.064

Oxygen (O) 4 15.999 63.996

Total Molar Mass 414.122

Logical Relationship Diagram
The logical workflow for calculating the molar mass is presented below.
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Start: Identify Chemical Formula
Ho(CH₃COO)₃·4H₂O

Determine Atomic Masses
(Ho, C, H, O)

Calculate Molar Mass of
Anhydrous Part
Ho(CH₃COO)₃

Calculate Molar Mass of
Water of Hydration

4H₂O

Sum Molar Masses

Final Molar Mass of
Holmium Acetate Tetrahydrate

414.122 g/mol

Click to download full resolution via product page

Caption: Workflow for Molar Mass Calculation.

To cite this document: BenchChem. [An In-depth Technical Guide to the Molar Mass of
Holmium Acetate Tetrahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630749#molar-mass-of-holmium-acetate-
tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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